(Octahydro-1H-quinolizin-9a-yl)methanol
Description
Octahydro-1H-quinolizin-9a-yl)methanol, also known as 9-OH-Q, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as tetrahydroisoquinolines, which are known to possess a wide range of biological activities.
Scientific Research Applications
Chemical Synthesis and Catalysis
A study by Lazareva et al. (2012) focuses on the synthesis, molecular structure, conformational analysis, and chemical properties of silicon-containing derivatives of quinolizidine, which includes compounds structurally related to (Octahydro-1H-quinolizin-9a-yl)methanol. The research highlights the synthesis of a silicon analog of quinolizidine, providing insights into its conformational flexibility and equilibrium. This study emphasizes the importance of such compounds in chemical synthesis, showcasing their potential in creating complex molecular structures with specific configurations and properties. The findings could suggest applications in developing novel catalysts or materials with unique chemical behaviors (Lazareva et al., 2012).
Molecular Structure and Analysis
Another research focus is on the molecular structure and conformational analysis of compounds similar to (Octahydro-1H-quinolizin-9a-yl)methanol. The study by Powell & Riesz (1948) on β-quinol, a compound obtained by crystallizing quinol from methanol, provides insights into clathrate compounds where molecules are trapped within a framework without forming chemical bonds. This research highlights the complex interactions that can occur in solid-state structures and has implications for understanding the physical properties of materials and their applications in chemical separation or storage (Powell & Riesz, 1948).
Applications in Materials Science
Research on the synthesis and characterization of technetium(V) 8-quinolinolates by Wilcox et al. (1984) delves into metal complexes that share functional groups or structural motifs with (Octahydro-1H-quinolizin-9a-yl)methanol. Such studies are crucial for the development of new materials with potential applications in imaging, sensing, or as catalysts. The specific characteristics of these complexes, such as their coordination geometry and the effects of different ligands, could inform the design of materials with tailored electronic or optical properties (Wilcox et al., 1984).
properties
IUPAC Name |
1,2,3,4,6,7,8,9-octahydroquinolizin-9a-ylmethanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO/c12-9-10-5-1-3-7-11(10)8-4-2-6-10/h12H,1-9H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NRIQGMSMRMPQDN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2CCCCC2(C1)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Octahydro-1H-quinolizin-9a-yl)methanol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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